Cas no 141023-57-6 (1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-)
141023-57-6 structure
Product Name:1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
CAS No:141023-57-6
MF:C13H20O4
MW:240.295504570007
CID:1308784
Update Time:2024-08-04
1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
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- Inchi: 1S/C13H20O4/c1-13(2,15)8-11(14)10-7-9(16-3)5-6-12(10)17-4/h5-7,11,14-15H,8H2,1-4H3
- InChI Key: NWURTXVIMCHXIY-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=CC=C1OC)(O)CC(C)(O)C
Computed Properties
- Exact Mass: 240.1362
Experimental Properties
- Density: 1.114±0.06 g/cm3(Predicted)
- Boiling Point: 396.3±42.0 °C(Predicted)
- PSA: 58.92
- pka: 14.30±0.20(Predicted)
1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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